![molecular formula C17H13FN4OS B2749153 N-(4-fluorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide CAS No. 872702-09-5](/img/structure/B2749153.png)
N-(4-fluorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H13FN4OS and its molecular weight is 340.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A series of studies have been conducted on the synthesis and biological evaluation of related compounds, with a focus on their potential therapeutic applications. For instance, compounds with sulfanyl and sulfonyl groups have been synthesized and evaluated for their affinity and selectivity towards peripheral benzodiazepine receptors (PBRs), showing potential for imaging PBR expression in neurodegenerative disorders (Fookes et al., 2008). Similarly, modifications of compounds for improved metabolic stability and anticancer effects have been explored, highlighting the significance of these molecules in drug development (Stec et al., 2011).
Anticancer Activity and Molecular Docking Studies
Research has also extended to the synthesis of new derivatives with potential antioxidant and anticancer activities, demonstrated through molecular docking studies. These studies provide insights into the molecular interactions and mechanisms through which these compounds exert their effects, offering a foundation for the development of novel therapeutics (Mehvish & Kumar, 2022).
Inhibition of Glutaminase and Quantum Chemical Insight
Further studies have investigated the design and synthesis of analogs for the inhibition of glutaminase, an enzyme involved in cancer cell metabolism, demonstrating the therapeutic potential of these compounds in cancer treatment (Shukla et al., 2012). Additionally, quantum chemical analyses have been applied to similar compounds to understand their molecular structure, interactions, and potential as antiviral agents against COVID-19, highlighting the versatility of these molecules in addressing various health challenges (Mary et al., 2020).
Novel Mechanisms of Action and Antisecretory Effects
The exploration of novel mechanisms of action, as demonstrated by studies on selective and orally efficacious inhibitors of specific kinase families, further underscores the broad applicability of these compounds in medicinal chemistry and drug discovery (Schroeder et al., 2009). The investigation of antisecretory effects and the potential for treating acid-related diseases also indicate the potential for these compounds to contribute to gastrointestinal pharmacotherapy (Hori et al., 2011).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN4OS/c18-13-1-3-14(4-2-13)20-16(23)11-24-17-6-5-15(21-22-17)12-7-9-19-10-8-12/h1-10H,11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMTXVYPULOTDJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.